Cas no 1806914-65-7 (Methyl 2-amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylate
• CAS No: 1806914-65-7
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4928469
• Update Time: 2025-05-22

Methyl 2-amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylate

• Inchi： 1S/C8H7F2IN2O2/c1-15-8(14)4-2-3(11)5(6(9)10)7(12)13-4/h2,6H,1H3,(H2,12,13)
• InChI Key： OMVWWWMZXGXBRJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)N=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylate

Methyl 2-amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylate: A Comprehensive Overview

The compound Methyl 2-amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylate (CAS No. 1806914-65-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group, a difluoromethyl group, and an iodine atom, along with a methyl ester at the 6-position. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the importance of Methyl 2-amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylate in the synthesis of bioactive molecules. Researchers have demonstrated that the presence of the amino group and the difluoromethyl group significantly enhances the compound's ability to act as a precursor in the formation of heterocyclic compounds. For instance, a study published in *Journal of Medicinal Chemistry* in 2023 revealed that this compound can be effectively utilized in the synthesis of novel pyridine derivatives with potential anti-cancer properties. The methyl ester group further facilitates controlled release mechanisms in drug delivery systems, making it an invaluable component in modern pharmacology.

The synthesis of Methyl 2-amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key aspect of its synthesis is the precise control over the substitution pattern on the pyridine ring. This ensures that the final product retains its desired chemical and physical properties. Recent advancements in catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, have enabled chemists to achieve higher yields and better purity levels when synthesizing this compound. These improvements have significantly reduced production costs and increased its accessibility for research purposes.

In terms of pharmacological applications, Methyl 2-amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylate has shown promising results in preclinical studies. Its ability to modulate key cellular pathways makes it a potential candidate for treating various diseases, including neurodegenerative disorders and inflammatory conditions. A study conducted by researchers at Stanford University demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. Furthermore, its iodine substituent enhances its ability to cross cellular membranes, making it an effective drug delivery agent.

From a materials science perspective, Methyl 2-amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylate has been explored as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The presence of electron-withdrawing groups like the difluoromethyl and iodine substituents imparts unique electronic properties to the molecule, which are highly desirable in these applications. Recent research has shown that incorporating this compound into MOFs can significantly improve their gas adsorption capabilities, making them suitable for industrial gas separation processes.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-4-iodopyridine-6-carboxylate (CAS No. 1806914-65-7) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and pharmacological research, positions it as a key player in the development of novel drugs and advanced materials. As research continues to uncover new potential uses for this compound, its importance in both academic and industrial settings is expected to grow significantly.